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A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the repellent efficacy of 2-Undecanone, a

naturally derived compound, against other leading insect repellents. While the initial topic

specified 5-Undecanone, the vast majority of scientific literature and commercially available

products relate to 2-Undecanone (also known as methyl nonyl ketone) for insect repellent

applications. 2-Undecanone is the active ingredient in the commercially available repellent

BioUD® and has been the subject of numerous efficacy studies.[1] This guide will focus on the

experimental data available for 2-Undecanone to ensure a robust and evidence-based

comparison.

2-Undecanone is a naturally occurring methyl ketone found in wild tomatoes and other plants,

and has gained significant attention for its insect repellent and insecticidal properties.[1] It

offers a promising alternative to synthetic repellents, with studies demonstrating comparable

efficacy to DEET in some scenarios.[1][2] This document presents quantitative data from

various studies, details the experimental protocols used to assess its performance, and

provides visualizations of its mechanism of action and experimental workflows.
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The following tables summarize the available quantitative data on the efficacy of 2-Undecanone

in comparison to the widely used synthetic repellent, DEET, and other alternatives against

various arthropods. The data is compiled from studies utilizing standardized laboratory and field

testing protocols.

Table 1: Efficacy Against Mosquitoes
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Active
Ingredient

Concentrati
on

Mosquito
Species

Efficacy
Metric

Result Source

2-

Undecanone

(BioUD®)

7.75%
Aedes

aegypti

Mean

Protection

Time

~6.0 hours [3]

DEET 7%
Aedes

aegypti

Mean

Protection

Time

~6.0 hours [3]

DEET 15%
Aedes

aegypti

Mean

Protection

Time

>6.0 hours [3]

2-

Undecanone
7.75%

Mosquitoes

(general)

Complete

Protection

Time

Up to 5 hours [2][4]

DEET 7-15%
Mosquitoes

(general)

Complete

Protection

Time

Comparable

to 7.75% 2-

Undecanone

[2][5]

2-

Undecanone
Not Specified

Anopheles

albimanus

Spatial

Repellency

(EC₅₀ in

µg/cm²)

10.8 ± 1.2 [2]

DEET Not Specified
Anopheles

albimanus

Spatial

Repellency

(EC₅₀ in

µg/cm²)

13.1 ± 1.2 [2]

2-

Undecanone
Not Specified

Anopheles

quadrimacula

tus

Spatial

Repellency

(EC₅₀ in

µg/cm²)

10.4 ± 1.1 [2]

DEET Not Specified Anopheles

quadrimacula

tus

Spatial

Repellency

5.4 ± 0.4 [2]
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(EC₅₀ in

µg/cm²)

Table 2: Efficacy Against Ticks

Active
Ingredient

Concentrati
on

Tick
Species

Efficacy
Metric

Result Source

2-

Undecanone

(BioUD®)

7.75%
Amblyomma

americanum

Mean %

Repellency

Significantly

greater than

98.11%

DEET

[6]

DEET 98.11%
Amblyomma

americanum

Mean %

Repellency
- [6]

2-

Undecanone

(BioUD®)

7.75%
Ixodes

scapularis

Mean %

Repellency

Significantly

greater than

98.11%

DEET

[6]

DEET 98.11%
Ixodes

scapularis

Mean %

Repellency
- [6]

2-

Undecanone

(BioUD®)

7.75%
Dermacentor

variabilis

Mean %

Repellency

No significant

difference

from 98.11%

DEET

[6]

DEET 98.11%
Dermacentor

variabilis

Mean %

Repellency
- [6]

Experimental Protocols
The reproducibility of these findings is contingent on the adherence to standardized

experimental protocols. Below are detailed methodologies for key experiments cited in the

assessment of insect repellents.

Arm-in-Cage Test for Mosquito Repellency
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This laboratory method is a standard for assessing the complete protection time (CPT) of a

topical repellent formulation against mosquitoes.[7][8][9]

Materials:

Test formulation of 2-Undecanone (e.g., lotion, spray)

Reference standard repellent (e.g., DEET solution)

Control substance (e.g., ethanol or the formulation base without the active ingredient)

Test cage (e.g., 40 x 40 x 40 cm) containing 200 host-seeking, non-blood-fed female

mosquitoes (e.g., Aedes aegypti, Anopheles gambiae, or Culex quinquefasciatus)

Human volunteers (typically 5-10 for product registration studies)[9]

Protective glove (e.g., elbow-length, mosquito-proof) with a defined exposure window (e.g., 4

x 6 cm)

Timer

Procedure:

Volunteer Preparation: Volunteers should avoid using scented soaps, lotions, or perfumes for

at least 24 hours prior to the test. Forearms are washed with unscented soap and rinsed

thoroughly with water.[7]

Formulation Application: A standardized amount of the test formulation (e.g., 1.0 mL) is

applied evenly to a defined area of one forearm. The other forearm can be used for a

concurrent test of a different repellent or as an untreated control.[3][7]

Acclimatization: The applied formulation is allowed to dry for a specified period (e.g., 30

minutes) before the first exposure.[7]

Exposure: The volunteer inserts the treated forearm into the mosquito cage through a

sleeve. The hand is protected by the glove, leaving only the treated skin exposed. The arm is

exposed for a set period (e.g., 3 minutes).[7][8]
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Observation: The number of mosquito landings and probes (attempts to bite) are recorded

during the exposure period. The test is typically repeated at 30 or 60-minute intervals.[7][9]

Endpoint: The test for a given formulation is concluded when the first confirmed bite occurs.

A confirmed bite is often defined as a bite followed by another within the same or next 30-

minute exposure period.[9] The Complete Protection Time (CPT) is the time from application

to the first confirmed bite.[8]

Control: An untreated arm is periodically exposed to the mosquitoes to ensure their biting

avidity remains high throughout the test period.[7]

Tick Repellency Assay (Filter Paper Method)
This laboratory assay evaluates the ability of a 2-Undecanone formulation to repel ticks on a

treated surface.[6]

Materials:

Test formulation of 2-Undecanone

Solvent control (e.g., ethanol)

Filter paper discs

Petri dishes

Ticks (e.g., Amblyomma americanum, Dermacentor variabilis, Ixodes scapularis)

Forceps

Procedure:

Preparation of Test Surface: A filter paper disc is cut in half. A specific volume of the 2-

Undecanone formulation is applied evenly to one half of the filter paper, while the other half

is treated with the solvent control.[7]

Drying: The solvent is allowed to evaporate completely from both halves of the filter paper in

a fume hood.[7]
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Assay Setup: The two halves of the filter paper are placed back together in a petri dish,

leaving a small gap (e.g., 0.5 cm) between them.[7]

Tick Introduction: A predetermined number of ticks (e.g., 10) are carefully placed in the

center of the petri dish, in the gap between the two treated halves.[7]

Observation: At specified time intervals (e.g., 15, 30, 60, 120 minutes), the number of ticks

on the treated side, the control side, and in the neutral zone are counted.[7]

Data Analysis: The percentage of ticks repelled from the treated surface is calculated at each

time point.

Mandatory Visualization
Insect Olfactory Signaling Pathway
The repellent effect of 2-Undecanone is primarily mediated through the insect's olfactory

system. It is believed to act as a modulator of odorant receptors (ORs), disrupting the insect's

ability to locate a host.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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